Cas no 56893-06-2 (Ethanone, 1-(3-methylphenyl)-2-(triphenylphosphoranylidene)-)

• Product Name: Ethanone, 1-(3-methylphenyl)-2-(triphenylphosphoranylidene)-
• CAS No: 56893-06-2
• MF: C₂₇H₂₃OP
• MW: 394.444688081741
• CID: 347543
• PubChem ID: 71444476
• Update Time: 2025-04-19

Ethanone, 1-(3-methylphenyl)-2-(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-methylphenyl)-2-(triphenylphosphoranylidene)-
• 1-(3-methylphenyl)-2-(triphenyl-λ⁵-phosphanylidene)ethanone
• 56893-06-2
• 1-(3-Methylphenyl)-2-(triphenyl-lambda~5~-phosphanylidene)ethan-1-one
• DTXSID00853250
• CHEMBL3247921

• Inchi： 1S/C27H23OP/c1-22-12-11-13-23(20-22)27(28)21-29(24-14-5-2-6-15-24,25-16-7-3-8-17-25)26-18-9-4-10-19-26/h2-21H,1H3
• InChI Key： YRVIMZRYVGHXGE-UHFFFAOYSA-N
• SMILES： P(=CC(C1C=CC=C(C)C=1)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 394.14879
• Monoisotopic Mass: 394.148652351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 4.97400